Cas no 129145-37-5 (1H,3H-Pyrrolo[1,2-c][1,3,2]oxazaborole,1-butyltetrahydro-3,3-diphenyl-, (S)-)

• Product Name: 1H,3H-Pyrrolo[1,2-c][1,3,2]oxazaborole,1-butyltetrahydro-3,3-diphenyl-, (S)-
• CAS No: 129145-37-5
• MF: C₂₁H₂₆BNO
• MW: 319.248245716095
• CID: 1227848
• PubChem ID: 11034518
• Update Time: 2025-04-20

1H,3H-Pyrrolo[1,2-c][1,3,2]oxazaborole,1-butyltetrahydro-3,3-diphenyl-, (S)- Chemical and Physical Properties

Names and Identifiers

• 1H,3H-Pyrrolo[1,2-c][1,3,2]oxazaborole,1-butyltetrahydro-3,3-diphenyl-, (S)-
• 1H,3H-Pyrrolo[1,2-c][1,3,2]oxazaborole, 1-butyltetrahydro-3,3-diphenyl-, (S)-
• SCHEMBL5851465
• (s)-2-butyl-5,5-diphenyl-3,4-propano-1,3,2-oxazaborolidine
• starbld0000378
• (3aS)-1-butyl-3,3-diphenyl-3a,4,5,6-tetrahydropyrrolo[1,2-c][1,3,2]oxazaborole
• (S)-1-Butyl-3,3-diphenylhexahydropyrrolo[1,2-c][1,3,2]oxazaborole
• 129145-37-5

• Inchi： 1S/C21H26BNO/c1-2-3-16-22-23-17-10-15-20(23)21(24-22,18-11-6-4-7-12-18)19-13-8-5-9-14-19/h4-9,11-14,20H,2-3,10,15-17H2,1H3/t20-/m0/s1
• InChI Key： FUVQOWKGWXFWHP-FQEVSTJZSA-N
• SMILES： O1B(CCCC)N2CCC[C@H]2C1(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 318.21448
• Monoisotopic Mass: 319.2107446g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.47